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Compound of Interest

Compound Name: H-Lys-OMe.2HCl

Cat. No.: B554999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the aqueous solubility of

L-Lysine methyl ester dihydrochloride (H-Lys-OMe·2HCl), a critical parameter for its application

in research, particularly in peptide synthesis and drug development. This document outlines

quantitative solubility data, detailed experimental protocols for solubility determination, and a

visualization of its primary application workflow.

Core Topic: Solubility of H-Lys-OMe·2HCl in Water
L-Lysine methyl ester dihydrochloride is an amino acid derivative widely used as a building

block in peptide synthesis.[1][2] Its dihydrochloride salt form enhances its stability and aqueous

solubility.[1] While widely cited as "soluble" or "highly soluble" in water, precise quantitative

data is essential for reproducible experimental design.[1][3]

Quantitative Solubility Data
The aqueous solubility of H-Lys-OMe·2HCl has been calculated, providing a valuable

benchmark for researchers. The data is summarized in the table below.
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Parameter Value Unit Method Source

Water Solubility 7.36 mg/mL
Calculated

(ESOL)
[4]

Water Solubility 0.0316 mol/L
Calculated

(ESOL)
[4]

Qualitative

Solubility

Soluble / Highly

Soluble
- Experimental [1][3]

ESOL (Estimated Solubility) is a topological method for predicting solubility.

Experimental Protocol: Determination of Aqueous
Solubility
A definitive experimental protocol for determining the aqueous solubility of H-Lys-OMe·2HCl is

crucial for verifying calculated values and for quality control. The following is a detailed

methodology based on the gravimetric method, a standard procedure for determining the

solubility of amino acids and their salts.[5][6][7]

Principle
The gravimetric method involves preparing a saturated solution of the solute (H-Lys-OMe·2HCl)

in a solvent (water) at a specific temperature. A known volume of the saturated solution is then

carefully evaporated to dryness, and the mass of the remaining solute is determined. From this,

the solubility can be calculated.[7]

Materials and Equipment
H-Lys-OMe·2HCl (high purity)

Deionized or distilled water

Analytical balance (readable to at least 0.1 mg)

Temperature-controlled water bath or incubator
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Volumetric flasks (various sizes)

Pipettes (calibrated)

Evaporating dish or weighing boats (pre-weighed)

Drying oven

Magnetic stirrer and stir bars

Filtration apparatus (e.g., syringe filters with a pore size of 0.22 µm)

Spatula

Beakers

Procedure
Preparation of the Saturated Solution:

1. Add an excess amount of H-Lys-OMe·2HCl to a known volume of deionized water in a

beaker or flask. The excess solid should be clearly visible.

2. Place the beaker in a temperature-controlled water bath set to the desired temperature

(e.g., 25 °C).

3. Stir the mixture vigorously using a magnetic stirrer for a sufficient period to ensure

equilibrium is reached (e.g., 24 hours). Periodically check to ensure undissolved solid

remains.

Sample Collection:

1. Once equilibrium is reached, turn off the stirrer and allow the excess solid to settle.

2. Carefully draw a precise volume (e.g., 10 mL) of the supernatant using a calibrated

pipette, ensuring no solid particles are transferred.

3. For enhanced accuracy, filter the collected supernatant through a 0.22 µm syringe filter to

remove any remaining microcrystals.
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Gravimetric Analysis:

1. Transfer the filtered, saturated solution to a pre-weighed evaporating dish.

2. Place the evaporating dish in a drying oven set to a temperature that will evaporate the

water without degrading the H-Lys-OMe·2HCl (e.g., 60-80 °C).

3. Continue drying until a constant weight is achieved, indicating all the water has

evaporated. This can be confirmed by sequential weighings.

4. Record the final weight of the evaporating dish with the dried solute.

Calculation of Solubility:

1. Calculate the mass of the dissolved H-Lys-OMe·2HCl by subtracting the initial weight of

the empty evaporating dish from the final weight.

2. The solubility can then be expressed in the desired units (e.g., g/L, mg/mL).

Application in Solid-Phase Peptide Synthesis
(SPPS)
H-Lys-OMe·2HCl is a fundamental reagent in solid-phase peptide synthesis (SPPS), where it

serves as a lysine building block. The general workflow of SPPS involves the sequential

addition of amino acids to a growing peptide chain that is covalently attached to an insoluble

resin support.

Resin Support Attach First
Amino Acid Fmoc Deprotection Couple H-Lys-OMe

(or other amino acid) Wash Fmoc Deprotection

Couple Next
Amino Acid Wash

Repeat Cycle

Cleave from Resin
& Deprotect Side Chains Purify Peptide
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Solid-Phase Peptide Synthesis (SPPS) Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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